Cas no 1807126-57-3 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1807126-57-3
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4805607
• Update Time: 2025-06-09

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-3-1-4(6(10)11)5(8(13,14)15)16-7(3)12/h1,6H,2H2
• InChI Key： UUCYJRWPOBTRIL-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)(F)F)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1807126-57-3)

The compound 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1807126-57-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. Its unique molecular structure, featuring multiple halogen substituents, makes it a valuable building block for the synthesis of advanced crop protection agents and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its selective reactivity and structural versatility.

One of the key reasons for the growing interest in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine is its role in the development of next-generation pesticides. With the global push towards sustainable agriculture and reduced environmental impact, this compound offers a promising avenue for creating low-toxicity and high-efficiency solutions. Its fluorine-rich structure enhances its lipophilicity and metabolic stability, which are critical factors in pesticide design.

In addition to its applications in agrochemicals, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine is also being investigated for its potential in medicinal chemistry. The presence of chloromethyl and difluoromethyl groups allows for site-specific modifications, making it a valuable intermediate in the synthesis of targeted therapeutics. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurological disorders and inflammatory diseases.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine involves a series of multi-step reactions, including halogenation and functional group interconversion. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve the yield and purity of this compound. These innovations align with the broader industry trend towards green chemistry and process optimization.

From a market perspective, the demand for 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine is expected to rise, driven by its expanding applications in crop science and drug discovery. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of research institutions and industrial partners. Its patent landscape is also evolving, with several filings highlighting its utility in novel formulations.

For researchers seeking to explore the properties of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine, it is essential to consider its physicochemical characteristics, such as solubility, stability, and reactivity. Analytical methods like HPLC, NMR, and mass spectrometry are commonly used to characterize this compound. Additionally, computational tools such as molecular docking and QSAR modeling can provide insights into its bioactivity and mechanism of action.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1807126-57-3) represents a cutting-edge compound with diverse applications in agrochemicals and pharmaceuticals. Its unique structural features and functional versatility make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in crop protection and human health.